Cas no 1804423-78-6 (2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine)

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatility in pharmaceutical and agrochemical applications. Its structure incorporates a reactive aminomethyl group, a difluoromethyl moiety, and a methoxy substituent, enabling selective functionalization and enhanced binding affinity in target interactions. The presence of fluorine atoms improves metabolic stability and lipophilicity, making it valuable for drug discovery and crop protection compounds. The compound’s distinct electronic properties and steric profile facilitate its use as a building block in the synthesis of biologically active molecules. Its purity and well-defined reactivity ensure consistent performance in research and industrial processes.

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine structure

1804423-78-6 structure

Product Name:2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine

CAS No:1804423-78-6

MF:C₈H₉F₃N₂O

MW:206.165072202682

CID:4806294

Update Time:2025-08-05

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine
- Inchi： 1S/C8H9F3N2O/c1-14-6-2-4(9)7(8(10)11)5(3-12)13-6/h2,8H,3,12H2,1H3
- InChI Key： VGPDYPQIIRMFBY-UHFFFAOYSA-N
- SMILES： FC1C=C(N=C(CN)C=1C(F)F)OC

Computed Properties

Exact Mass: 206.067
Monoisotopic Mass: 206.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 48.1

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029035918-250mg	2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine	1804423-78-6	95%	250mg	$970.20	2022-04-02
Alichem	A029035918-500mg	2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine	1804423-78-6	95%	500mg	$1,735.55	2022-04-02
Alichem	A029035918-1g	2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine	1804423-78-6	95%	1g	$2,952.90	2022-04-02

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine Related Literature

1. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
2. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
5. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine: A Comprehensive Overview

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine, identified by the CAS number 1804423-78-6, is a chemically synthesized compound with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6, including an aminomethyl group, a difluoromethyl group, a fluoro group, and a methoxy group respectively.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine involves multi-step organic reactions, often employing techniques such as nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of chemical properties, this compound exhibits distinct behavior due to the presence of electron-withdrawing groups like fluorine and methoxy substituents on the pyridine ring. These groups influence the compound's reactivity, solubility, and stability. For instance, the methoxy group at position 6 enhances solubility in polar solvents, while the fluorine atoms at positions 3 and 4 contribute to increased chemical stability and resistance to oxidation.

Recent studies have highlighted the potential of 1804423-78-6 in drug discovery efforts. The compound has shown promise as a lead molecule in developing treatments for various diseases, including cancer and neurodegenerative disorders. Its ability to interact with specific biological targets makes it a valuable candidate for further preclinical testing.

In the field of agrochemistry, this compound has been investigated for its pesticidal properties. Research indicates that it may serve as an effective ingredient in formulations targeting harmful insects without posing significant risks to non-target species or the environment.

The unique electronic properties of 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine also make it a candidate for applications in materials science. Its ability to act as an electron acceptor in organic semiconductors has been explored in recent studies aimed at developing advanced electronic materials for use in flexible electronics and photovoltaic devices.

In conclusion, CAS No. 1804423-78-6, or 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine, represents a versatile compound with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new potential uses for this molecule, underscoring its importance in modern chemistry.